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Bioconjugation Mechanism and Workflow

The primary application of TCO-PEG3-CH2CONHS is in a two-step, site-specific labeling strategy. The

NHS ester group is first conjugated to a protein of interest. The TCO-modified protein can then undergo an

extremely fast and bioorthogonal Inverse Electron Demand Diels-Alder (IEDDA) reaction with a tetrazine

group, even in complex biological environments [1] [2].

The following diagram illustrates this two-step conjugation workflow.
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Available Technical Specifications

The table below summarizes the basic product specifications available from one supplier.

Property Specification

Catalog Number AP10040 [3]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s8397991?utm_src=pdf-body-img
https://axispharm.com/product-category/peg-linkers/tco-peg/
https://www.smolecule.com/products/s8397991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Specification

Molecular Weight 456.49 g/mol [3]

Purity ≥98% [3]

| Key Functional Groups | • TCO: For IEDDA with tetrazines. • NHS Ester: For reaction with primary

amines (-NH₂). • PEG3 Spacer: Enhances solubility and reduces steric hindrance. |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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